Cas no 65974-61-0 (2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole)
65974-61-0 structure
Product Name:2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole
CAS No:65974-61-0
MF:C12H12N2O2
MW:216.235882759094
CID:2795058
PubChem ID:12387994
Update Time:2025-04-21
2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
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- 65974-61-0
- 2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole
- DTXSID60495852
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- Inchi: 1S/C12H12N2O2/c1-9-7-10(2)13(8-9)11-5-3-4-6-12(11)14(15)16/h3-8H,1-2H3
- InChI Key: ILLGAVLXJBEMDP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1N1C=C(C)C=C1C)=O
Computed Properties
- Exact Mass: 216.089877630Da
- Monoisotopic Mass: 216.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 50.8Ų
2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
65974-61-0 (2,4-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole) Related Products
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